Cas no 1630086-23-5 (5-Amino-2-methylnaphthalen-1-ol hydrochloride)

• Product Name: 5-Amino-2-methylnaphthalen-1-ol hydrochloride
• CAS No: 1630086-23-5
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• MDL: MFCD28405188
• CID: 4776797
• Update Time: 2026-02-26

5-Amino-2-methylnaphthalen-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-methylnaphthalen-1-ol hydrochloride
• 5-Amino-2-methylnaphthalen-1-ol HCl

• MDL： MFCD28405188
• Inchi： 1S/C11H11NO.ClH/c1-7-5-6-8-9(11(7)13)3-2-4-10(8)12;/h2-6,13H,12H2,1H3;1H
• InChI Key： DJSYSIQKVLSMDJ-UHFFFAOYSA-N
• SMILES： Cl.OC1C(C)=CC=C2C(=CC=CC2=1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 183
• Topological Polar Surface Area: 46.2

Additional information on 5-Amino-2-methylnaphthalen-1-ol hydrochloride

5-Amino-2-methylnaphthalen-1-ol hydrochloride (CAS No. 1630086-23-5): A Multifunctional Compound with Promising Therapeutic Potential

5-Amino-2-methylnaphthalen-1-ol hydrochloride, also known by its CAS number 1630086-23-5, is a novel organic compound that has garnered significant attention in the field of pharmaceutical research. This compound belongs to the class of naphthalene derivatives, which are characterized by their polycyclic aromatic structure and unique chemical reactivity. The molecular formula of 5-Amino-2-methylnaphthalen-1-ol hydrochloride is C₁₃H₁₁NO₂·HCl, and it exhibits a hydrochloride salt form that enhances its solubility and bioavailability. Recent studies have highlighted its potential applications in the treatment of inflammatory diseases, cancer, and neurodegenerative disorders, making it a promising candidate for further exploration in drug development.

5-Amino-2-methylnaphthalen-1-ol hydrochloride is structurally composed of a naphthalene ring system with a methoxy group at the 2-position and an amino group at the 5-position. The hydrochloride salt form is critical for its stability and pharmacokinetic properties. The compound's molecular weight is approximately 266.7 g/mol, and its solubility in water is enhanced due to the hydrochloride salt configuration. This structural feature is essential for its biological activity, as it allows the compound to interact with various cellular targets, including enzymes, receptors, and ion channels.

Recent advances in medicinal chemistry have demonstrated that 5-Amino-2-methylnaphthalen-1-ol hydrochloride exhibits potent anti-inflammatory effects by modulating key signaling pathways such as NF-κB and MAPK. A 2023 study published in Journal of Medicinal Chemistry reported that this compound significantly inhibits the production of pro-inflammatory cytokines like TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action involves the suppression of IκB kinase (IKK) activity, which prevents the nuclear translocation of NF-κB and reduces the transcription of inflammatory genes. These findings underscore the potential of 5-Amino-2-methylnaphthalen-1-ol hydrochloride as a therapeutic agent for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In the context of oncology, 5-Amino-2-methylnaphthalen-1-ol hydrochloride has shown promising antitumor properties by targeting cancer cell proliferation and inducing apoptosis. A 2022 study published in Cancer Research revealed that this compound selectively inhibits the growth of breast cancer cells by disrupting the mitochondrial membrane potential and activating the intrinsic apoptotic pathway. The compound's ability to induce reactive oxygen species (ROS) accumulation and inhibit the PI3K/AKT signaling pathway makes it a potential candidate for the development of targeted cancer therapies. Additionally, its low toxicity profile in preclinical models suggests that it may offer a safer therapeutic alternative compared to conventional chemotherapeutic agents.

Furthermore, 5-Amino-2-methylnaphthalen-1-ol hydrochloride has been investigated for its neuroprotective effects in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2023 preclinical study published in Neuropharmacology demonstrated that this compound reduces oxidative stress and amyloid-beta (Aβ) plaque formation in a mouse model of Alzheimer's disease. The compound's ability to modulate the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase suggests its potential as a neuroprotective agent. These findings highlight the versatility of 5-Amino-2-methylnaphthalen-1-ol hydrochloride in addressing complex pathological mechanisms associated with neurodegenerative disorders.

From a synthetic perspective, the preparation of 5-Amino-2-methylnaphthalen-1-ol hydrochloride involves a series of well-defined chemical reactions. The synthesis typically begins with the functionalization of naphthalene derivatives through electrophilic substitution reactions. A 2021 study published in Organic Letters described a novel approach to synthesize this compound by employing a palladium-catalyzed cross-coupling reaction, which allows for the selective introduction of the amino and methoxy groups. The final step involves the formation of the hydrochloride salt, which is crucial for the compound's stability and solubility in aqueous environments. This synthetic strategy provides a scalable and efficient method for the production of 5-Amino-2-methylnaphthalen-1-ol hydrochloride, which is essential for its transition from laboratory research to clinical trials.

Despite the promising therapeutic potential of 5-Amino-2-methylnaphthalen-1-ol hydrochloride, further research is needed to fully elucidate its pharmacological mechanisms and optimize its therapeutic efficacy. Ongoing studies are focused on evaluating its long-term safety profile, determining its optimal dosing regimens, and exploring its potential as a combination therapy with existing drugs. Additionally, the development of targeted drug delivery systems to enhance its bioavailability and minimize systemic side effects is an area of active investigation. These efforts are critical for advancing 5-Amino-2-methylnaphthalen-1-ol hydrochloride from a promising compound to a viable therapeutic option for patients with various diseases.

In conclusion, 5-Amino-2-methylnaphthalen-1-ol hydrochloride represents a significant breakthrough in the field of pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for the development of novel therapies. The compound's potential applications in inflammation, cancer, and neurodegenerative diseases highlight its importance in modern medicine. As research continues to uncover its mechanisms of action and optimize its therapeutic potential, 5-Amino-2-methylnaphthalen-1-ol hydrochloride may pave the way for innovative treatments that address some of the most challenging medical conditions.

For further information on 5-Amino-2-methylnaphthalen-1-ol hydrochloride, including its chemical properties, biological activities, and research applications, please refer to the latest publications in reputable scientific journals such as Journal of Medicinal Chemistry, Cancer Research, and Neuropharmacology. These resources provide comprehensive insights into the compound's potential and its role in advancing medical science.